Cas no 1442474-44-3 (1-(1,3-oxazole-4-carbonyl)piperazine)

• Product Name: 1-(1,3-oxazole-4-carbonyl)piperazine
• CAS No: 1442474-44-3
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 2107235
• Update Time: 2025-06-30

1-(1,3-oxazole-4-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 4-oxazolyl-1-piperazinylMethanone
• 1-(1,3-oxazole-4-carbonyl)piperazine
• CID 82503846
• Methanone, 4-oxazolyl-1-piperazinyl-

• Inchi： 1S/C8H11N3O2/c12-8(7-5-13-6-10-7)11-3-1-9-2-4-11/h5-6,9H,1-4H2
• InChI Key： IGBVDQLOIRIXMD-UHFFFAOYSA-N
• SMILES： O=C(C1=COC=N1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Topological Polar Surface Area: 58.4

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 353.5±32.0 °C(Predicted)
• pka: 8.14±0.10(Predicted)

Additional information on 1-(1,3-oxazole-4-carbonyl)piperazine

Professional Introduction to Compound with CAS No. 1442474-44-3 and Product Name: 1-(1,3-oxazole-4-carbonyl)piperazine

The compound with the CAS number 1442474-44-3 and the product name 1-(1,3-oxazole-4-carbonyl)piperazine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug development and medicinal chemistry. The molecular structure incorporates a piperazine moiety linked to a 1,3-oxazole-4-carbonyl group, which confers distinct chemical properties and reactivity patterns that make it a valuable candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 1,3-oxazole ring is a prominent scaffold in medicinal chemistry due to its ability to engage in hydrogen bonding and its stability under various physiological conditions. When combined with the piperazine moiety, which is known for its role as a pharmacophore in numerous drugs, the resulting compound exhibits enhanced binding affinity and selectivity. This synergistic effect has prompted researchers to explore its potential in addressing a range of biological targets.

In the context of modern drug discovery, the development of small-molecule inhibitors that modulate enzyme activity is a critical area of focus. The 1-(1,3-oxazole-4-carbonyl)piperazine structure presents an attractive platform for designing inhibitors targeting enzymes involved in metabolic pathways and signal transduction cascades. Preliminary computational studies suggest that this compound can interact with specific amino acid residues in enzyme active sites, potentially leading to the development of highly effective and selective inhibitors.

The pharmaceutical industry has been increasingly interested in compounds that exhibit dual functionality, meaning they can interact with multiple targets or perform multiple biological roles simultaneously. The unique structural features of 1-(1,3-oxazole-4-carbonyl)piperazine make it a promising candidate for such applications. For instance, the presence of both the oxazole and piperazine moieties allows for interactions with different types of biological receptors or enzymes, thereby expanding its therapeutic potential.

One of the most exciting aspects of this compound is its potential in the treatment of neurological disorders. Piperazine derivatives are well-known for their activity at various neurotransmitter receptors, including serotonin and dopamine receptors. The incorporation of the 1,3-oxazole-4-carbonyl group may enhance binding affinity and improve pharmacokinetic properties, making it an ideal candidate for further development as a therapeutic agent. Current research is focusing on evaluating its efficacy in animal models of depression and anxiety disorders.

Another area where this compound shows promise is in anti-inflammatory applications. Inflammation is a key factor in numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of 1-(1,3-oxazole-4-carbonyl)piperazine to modulate inflammatory pathways has been demonstrated in preliminary experiments. By interacting with specific inflammatory mediators and enzymes, this compound may offer a new approach to treating inflammation without the side effects associated with traditional anti-inflammatory drugs.

The synthesis of 1-(1,3-oxazole-4-carbonyl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process and improve scalability. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework efficiently.

In conclusion, the compound with CAS number 1442474-44-3 and product name 1-(1,3-oxazole-4-carbonyl)piperazine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a promising candidate for further research and commercialization. As scientific understanding continues to evolve, it is likely that this compound will play an important role in addressing some of today's most challenging medical conditions.